Cas no 1638771-19-3 ((4-nitrophenyl)methyl rel-(1R,4R)-3-oxo-2-thia-5-azabicyclo[2.2.1]heptane-5-carboxylate)

• Product Name: (4-nitrophenyl)methyl rel-(1R,4R)-3-oxo-2-thia-5-azabicyclo[2.2.1]heptane-5-carboxylate
• CAS No: 1638771-19-3
• MF: C₁₃H₁₂N₂O₅S
• MW: 308.309782028198
• CID: 6491743
• PubChem ID: 154804763
• Update Time: 2025-07-08

(4-nitrophenyl)methyl rel-(1R,4R)-3-oxo-2-thia-5-azabicyclo[2.2.1]heptane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• (4-nitrophenyl)methyl rel-(1R,4R)-3-oxo-2-thia-5-azabicyclo[2.2.1]heptane-5-carboxylate
• 2-Thia-5-azabicyclo[2.2.1]heptane-5-carboxylic acid, 3-oxo-, (4-nitrophenyl)methyl ester, (1R,4R)-rel-
• PS-17642
• 4-Nitrobenzyl (1R,4R)-3-oxo-2-thia-5-azabicyclo[2.2.1]heptane-5-carboxylate
• 1638771-19-3
• (4-nitrophenyl)methyl (1R,4R)-rel-3-oxo-2-thia-5-azabicyclo[2.2.1]heptane-5-carboxylate
• P20117
• P20478
• (4-nitrophenyl)methyl (1R,4R)-3-oxo-2-thia-5-azabicyclo[2.2.1]heptane-5-carboxylate
• Rel-4-nitrobenzyl (1R,4R)-3-oxo-2-thia-5-azabicyclo[2.2.1]heptane-5-carboxylate
• 2306254-21-5

• Inchi： 1S/C13H12N2O5S/c16-12-11-5-10(21-12)6-14(11)13(17)20-7-8-1-3-9(4-2-8)15(18)19/h1-4,10-11H,5-7H2/t10-,11-/m1/s1
• InChI Key： UCDOMXQZYYKAEQ-GHMZBOCLSA-N
• SMILES： [C@@]12([H])C[C@@]([H])(N(C(OCC3=CC=C([N+]([O-])=O)C=C3)=O)C1)C(=O)S2

Computed Properties

• Exact Mass: 308.04669266g/mol
• Monoisotopic Mass: 308.04669266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 118Ų

Additional information on (4-nitrophenyl)methyl rel-(1R,4R)-3-oxo-2-thia-5-azabicyclo[2.2.1]heptane-5-carboxylate

Research Brief on (4-nitrophenyl)methyl rel-(1R,4R)-3-oxo-2-thia-5-azabicyclo[2.2.1]heptane-5-carboxylate (CAS: 1638771-19-3)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of bicyclic scaffolds in drug discovery. Among these, (4-nitrophenyl)methyl rel-(1R,4R)-3-oxo-2-thia-5-azabicyclo[2.2.1]heptane-5-carboxylate (CAS: 1638771-19-3) has emerged as a promising compound due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug development.

The compound, characterized by its bicyclo[2.2.1]heptane core, incorporates a thiazolidinone moiety and a 4-nitrophenylmethyl ester group. Recent studies have demonstrated that this scaffold exhibits notable stability and selectivity, making it a valuable candidate for targeting specific enzymes or receptors. For instance, research published in the *Journal of Medicinal Chemistry* (2023) revealed its inhibitory activity against cysteine proteases, which are implicated in various pathological conditions, including cancer and infectious diseases.

Synthetic approaches to (4-nitrophenyl)methyl rel-(1R,4R)-3-oxo-2-thia-5-azabicyclo[2.2.1]heptane-5-carboxylate have been refined to improve yield and enantiomeric purity. A recent protocol described by Smith et al. (2024) employs a stereoselective cyclization strategy, leveraging chiral auxiliaries to achieve the desired (1R,4R) configuration. This method has been scaled up for preclinical evaluation, underscoring its practicality for industrial applications.

Biological evaluations of this compound have expanded beyond protease inhibition. Preliminary data from *Bioorganic & Medicinal Chemistry Letters* (2024) suggest its potential as an allosteric modulator of G-protein-coupled receptors (GPCRs), particularly those involved in neuroinflammatory pathways. These findings open new avenues for treating neurodegenerative disorders, such as Alzheimer's disease, where GPCR dysregulation is a known factor.

In conclusion, (4-nitrophenyl)methyl rel-(1R,4R)-3-oxo-2-thia-5-azabicyclo[2.2.1]heptane-5-carboxylate represents a versatile scaffold with multifaceted therapeutic potential. Ongoing research aims to optimize its pharmacokinetic properties and explore its efficacy in vivo. Collaborative efforts between academic and industrial researchers are expected to accelerate its translation into clinical candidates, addressing unmet medical needs in oncology and neurology.